3-Bromo-4-methylpiperidin-2-one

• Molecular Formula: C6H10BrNO
• Molecular Weight: 192.05 g/mol
• IUPAC Name: 3-bromo-4-methylpiperidin-2-one
• InChI: InChI=1S/C6H10BrNO/c1-4-2-3-8-6(9)5(4)7/h4-5H,2-3H2,1H3,(H,8,9)
• InChI Key: PPMLVUPBJJEQLI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(=O)C1Br

Description

3-Bromo-4-methylpiperidin-2-one is a heterocyclic compound featuring a six-membered piperidinone ring with bromine and methyl substituents at the 3- and 4-positions, respectively. The lactam (cyclic amide) structure of the piperidin-2-one core introduces polarity and hydrogen-bonding capability, distinguishing it from non-lactam analogs. This compound is of interest in medicinal chemistry and organic synthesis, particularly as a precursor for alkaloid derivatives or as a building block for pharmacologically active molecules. Its bromine atom enables further functionalization via cross-coupling reactions, while the methyl group may influence steric and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-4-methylpiperidin-2-one typically involves the bromination of 4-methylpiperidin-2-one. One common method includes the use of bromine in the presence of a suitable solvent such as acetic acid or dichloromethane. The reaction is carried out at a controlled temperature to ensure selective bromination at the desired position.

Industrial Production Methods: In an industrial setting, the production of 3-Bromo-4-methylpiperidin-2-one can be scaled up using continuous flow reactors. This allows for better control over reaction conditions, improved safety, and higher yields. The use of automated systems also ensures consistent product quality and reduces the risk of human error.

Types of Reactions:

Substitution Reactions: 3-Bromo-4-methylpiperidin-2-one can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Reduction Reactions: The compound can be reduced to 4-methylpiperidin-2-one using reducing agents like lithium aluminum hydride or sodium borohydride.

Oxidation Reactions: Oxidation of 3-Bromo-4-methylpiperidin-2-one can lead to the formation of corresponding N-oxides or other oxidized derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide, potassium thiocyanate, or sodium methoxide in solvents such as ethanol or dimethylformamide.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid in solvents like dichloromethane.

Major Products:

Substitution: Formation of 4-methylpiperidin-2-one derivatives with various functional groups.

Reduction: 4-Methylpiperidin-2-one.

Oxidation: N-oxides or other oxidized derivatives.

Scientific Research Applications

3-Bromo-4-methylpiperidin-2-one has several applications in scientific research:

Medicinal Chemistry: It serves as a precursor for the synthesis of various pharmacologically active compounds, including potential drugs for treating neurological disorders and inflammatory diseases.

Organic Synthesis: Used as a building block in the synthesis of complex organic molecules, including natural products and agrochemicals.

Biological Studies: Employed in the study of enzyme inhibitors and receptor modulators due to its structural similarity to biologically active molecules.

Industrial Applications: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 3-Bromo-4-methylpiperidin-2-one largely depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor or receptor modulator. The bromine atom and the piperidine ring can interact with specific molecular targets, altering their activity and leading to the desired therapeutic effects. The exact pathways and molecular targets vary based on the specific derivative and its intended use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-Bromo-4-methylpiperidin-2-one are best understood through comparison with related brominated heterocycles. Below is a detailed analysis:

Structural and Functional Group Comparisons

Compound Name	Core Structure	Substituents	Key Features
3-Bromo-4-methylpiperidin-2-one	Piperidinone	3-Br, 4-CH₃	Lactam ring enhances polarity; Br enables Suzuki couplings.
2-Bromo-3-methylpyridine	Pyridine	2-Br, 3-CH₃	Aromatic ring with electron-deficient character; used in agrochemicals .
3-Bromo-5-methoxy-4-(4-methylpiperidin-1-yl)furan-2(5H)-one	Furanone	3-Br, 5-OCH₃, 4-(4-methylpiperidin)	Fused oxygenated ring; potential for diverse biological activity .
3-Bromo-4-(trifluoromethyl)pyridin-2(1H)-one	Pyridinone	3-Br, 4-CF₃	Strong electron-withdrawing CF₃ group increases acidity and reactivity .
5-Bromo-3-methyl-2-[(piperidin-1-yl)carbonyl]pyridine	Pyridine	5-Br, 3-CH₃, 2-(piperidinyl carbonyl)	Piperidine carbonyl enhances solubility; used in kinase inhibitor synthesis .

Crystallographic and Analytical Data

X-ray crystallography studies, such as those reported for 3-Bromo-5-methoxy-4-(4-methylpiperidin-1-yl)furan-2(5H)-one (mean C–C bond length = 0.009 Å, R factor = 0.049), highlight the precision achievable with tools like SHELX software. Similar methodologies can be applied to 3-Bromo-4-methylpiperidin-2-one for structural validation .